![molecular formula C23H31N3O3S B7693518 4-(3-(4-ethylpiperazin-1-yl)-3-oxopropyl)-N-phenethylbenzenesulfonamide](/img/structure/B7693518.png)
4-(3-(4-ethylpiperazin-1-yl)-3-oxopropyl)-N-phenethylbenzenesulfonamide
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Overview
Description
4-(3-(4-ethylpiperazin-1-yl)-3-oxopropyl)-N-phenethylbenzenesulfonamide, also known as EPB-SO2, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound belongs to the class of sulfonamide-based drugs and has been found to exhibit promising pharmacological properties that make it a potential candidate for the development of new drugs.
Mechanism of Action
The exact mechanism of action of 4-(3-(4-ethylpiperazin-1-yl)-3-oxopropyl)-N-phenethylbenzenesulfonamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory and pain pathways. It has also been found to exhibit cytotoxic effects on cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent anti-inflammatory and analgesic effects in various animal models. It has also been shown to exhibit antitumor activity in vitro and in vivo. Additionally, this compound has been found to exhibit good pharmacokinetic properties, including good oral bioavailability and low toxicity.
Advantages and Limitations for Lab Experiments
4-(3-(4-ethylpiperazin-1-yl)-3-oxopropyl)-N-phenethylbenzenesulfonamide has several advantages for lab experiments. It is easy to synthesize and has good solubility in various solvents, making it easy to work with. However, one of the limitations of this compound is that it is relatively unstable in aqueous solutions, which can make it difficult to work with in certain experimental setups.
Future Directions
There are several potential future directions for the research on 4-(3-(4-ethylpiperazin-1-yl)-3-oxopropyl)-N-phenethylbenzenesulfonamide. One potential direction is the development of new drugs based on the structure of this compound for the treatment of various diseases, including cancer and inflammatory disorders. Another potential direction is the further elucidation of the mechanism of action of this compound, which could provide insights into the development of new drugs with improved pharmacological properties. Additionally, the development of new synthetic methods for the preparation of this compound and related compounds could also be an interesting area of research.
Synthesis Methods
The synthesis of 4-(3-(4-ethylpiperazin-1-yl)-3-oxopropyl)-N-phenethylbenzenesulfonamide involves the reaction of 4-bromo-N-phenethylbenzenesulfonamide with 3-(4-ethylpiperazin-1-yl)-3-oxopropyl bromide in the presence of a suitable base. The reaction proceeds through a substitution reaction, resulting in the formation of the desired product in good yield.
Scientific Research Applications
4-(3-(4-ethylpiperazin-1-yl)-3-oxopropyl)-N-phenethylbenzenesulfonamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent anti-inflammatory, analgesic, and antitumor activities, making it a potential candidate for the development of new drugs for the treatment of various diseases.
Properties
IUPAC Name |
4-[3-(4-ethylpiperazin-1-yl)-3-oxopropyl]-N-(2-phenylethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N3O3S/c1-2-25-16-18-26(19-17-25)23(27)13-10-21-8-11-22(12-9-21)30(28,29)24-15-14-20-6-4-3-5-7-20/h3-9,11-12,24H,2,10,13-19H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUNNZMRBGSCDAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)CCC2=CC=C(C=C2)S(=O)(=O)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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